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Compound of Interest

Compound Name: Mpeg5-t-butyl ester

Cat. No.: B609276

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial
availability, properties, and applications of Mpeg5-t-butyl ester, a versatile polyethylene glycol
(PEG) linker. This document is intended to serve as a core resource for researchers and
professionals in drug development and bioconjugation.

Introduction to Mpeg5-t-butyl Ester

Mpeg5-t-butyl ester, with the CAS number 874208-93-2, is a monodisperse polyethylene
glycol (PEG) derivative that plays a crucial role as a linker in bioconjugation and drug delivery
systems. Its structure consists of a methoxy-terminated PEG chain with five ethylene glycol
units, and a carboxylic acid functional group protected by a t-butyl ester. This protecting group
can be selectively removed under acidic conditions to reveal a reactive carboxylic acid. The
PEG spacer enhances the aqueous solubility and bioavailability of conjugated molecules.

Commercial Availability and Suppliers

Mpeg5-t-butyl ester is commercially available from various chemical suppliers. Researchers
can procure this compound in different quantities, typically ranging from milligrams to grams.

Table 1: Prominent Suppliers of Mpeg5-t-butyl Ester

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b609276?utm_src=pdf-interest
https://www.benchchem.com/product/b609276?utm_src=pdf-body
https://www.benchchem.com/product/b609276?utm_src=pdf-body
https://www.benchchem.com/product/b609276?utm_src=pdf-body
https://www.benchchem.com/product/b609276?utm_src=pdf-body
https://www.benchchem.com/product/b609276?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Supplier Website

Ambeed ambeed.com

BLD Pharm bldpharm.com

CD Biopatrticles cd-bioparticles.com
ChemicalBook chemicalbook.com
Taskcm taskcm.com

Note: This is not an exhaustive list. Availability and pricing should be confirmed directly with the
suppliers.

Physicochemical Properties and Specifications

The following table summarizes the key physicochemical properties and typical specifications
for Mpeg5-t-butyl ester.

Table 2: Physicochemical Properties and Specifications of Mpeg5-t-butyl Ester

Property Value Source
CAS Number 874208-93-2 [L1[2113]14]
Molecular Formula C16H3207 [11[2][4]
Molecular Weight 336.42 g/mol [21[4]
Purity Typically 298% [1]

To be confirmed with supplier
Appearance (often a colorless to pale

yellow oil or solid)

coccoccocecoccecoccec(o
SMILES Code [2][4]
C(C)(C)C)=0
Storage Temperature -20°C [1]
Shipping Temperature Ambient to 4-25°C [1]
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Applications in Research and Drug Development

Mpeg5-t-butyl ester is a valuable tool in the development of complex biomolecules due to the
advantageous properties of its PEG linker and the reactivity of its deprotected carboxylic acid.

Properties and Applications of Mpeg5-t-butyl Ester
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Properties and Applications of Mpeg5-t-butyl Ester

Experimental Protocols

A key experimental step involving Mpeg5-t-butyl ester is the deprotection of the t-butyl group

to reveal the carboxylic acid for subsequent conjugation.

Deprotection of the t-butyl Ester
This protocol is a typical procedure for the acid-catalyzed removal of the t-butyl protecting

group.
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Materials:

Mpeg5-t-butyl ester

e Dichloromethane (DCM)

» Trifluoroacetic acid (TFA)

o Water (deionized)

o Saturated sodium chloride (NaCl) aqueous solution
e Anhydrous sodium sulfate (Na2S04)

» Round-bottom flask

e Magnetic stirrer and stir bar

e Separatory funnel

» Rotary evaporator

Procedure:

Dissolve the Mpeg5-t-butyl ester in a 1:1 mixture of dichloromethane (DCM) and
trifluoroacetic acid (TFA).[5]

« Stir the solution at room temperature for 5 hours.[5]
e Remove the DCM and TFA under reduced pressure using a rotary evaporator.[5]
o Dissolve the residue in DCM.[5]

e Wash the organic phase twice with water and once with a saturated aqueous solution of
NaCl.[5]

e Dry the organic phase over anhydrous Na2S04.[5]

« Filter the solution to remove the drying agent.
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o Concentrate the filtrate in vacuo to yield the deprotected product.[5] The crude product can
often be used in the next step without further purification.[5]

Experimental Workflow for Conjugation

The following diagram illustrates a general workflow for the deprotection of Mpeg5-t-butyl
ester and its subsequent conjugation to a target molecule (e.g., a protein or another small

molecule).
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Experimental Workflow: Deprotection and Conjugation

Deprotected Mpeg5-acid
.g., EDC, NHS
Target Molecule

Final Conjugate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.taskcm.com/product/mpeg5-t-butyl-ester/
https://www.bldpharm.com/products/874208-93-2.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB43062580.htm
https://www.ambeed.com/products/mpeg5-t-butyl-ester.html
https://www.rsc.org/suppdata/c8/sc/c8sc03415j/c8sc03415j1.pdf
https://www.benchchem.com/product/b609276#commercial-availability-of-mpeg5-t-butyl-ester
https://www.benchchem.com/product/b609276#commercial-availability-of-mpeg5-t-butyl-ester
https://www.benchchem.com/product/b609276#commercial-availability-of-mpeg5-t-butyl-ester
https://www.benchchem.com/product/b609276#commercial-availability-of-mpeg5-t-butyl-ester
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b609276?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

